3-cis-Hydroxy-beta,epsilon-caroten-3'-one
Description
3-cis-hydroxy-beta,epsilon-caroten-3'-one is a carotenone, an enone and a secondary alcohol.
Scientific Research Applications
Role in Retinal Health
3-cis-Hydroxy-beta,epsilon-caroten-3'-one, also known as 3'-oxolutein, is a significant oxidative metabolite of dietary carotenoids in the human retina. Its presence and the biochemical mechanisms of its formation are crucial in understanding the pathogenesis of age-related macular degeneration. Advanced analytical techniques such as normal-phase high-performance liquid chromatography coupled to atmospheric pressure chemical ionization mass spectrometry have been employed to quantitatively measure 3'-oxolutein from human retinas, providing insights into its distribution and potential role in ocular health (Bhosale & Bernstein, 2005).
Carotenoid Biosynthesis and Function
Carotenoid hydroxylases play a pivotal role in the formation of dihydroxy xanthophylls like lutein and zeaxanthin, which are essential in the structure of photosystems and the plant's adaptation to high light stress. Understanding the molecular and biochemical nature of epsilon-hydroxylase, as well as the overlapping functions of various carotenoid beta- and epsilon-hydroxylases, is vital for insights into carotenoid biosynthesis and function in plants (Tian & DellaPenna, 2004).
Insights into Enzymatic Activities
Studies on the over-expression of Arabidopsis thaliana carotenoid hydroxylases provide profound insights into the enzymatic activities involved in the modification of alpha- and beta-carotene backbones. These insights have implications for understanding the functional roles of hydroxylase classes in carotenoid biosynthesis, shedding light on the biochemical pathways and interactions that govern the synthesis and modification of various carotenoids (Kim et al., 2010).
properties
CAS RN |
143167-27-5 |
|---|---|
Product Name |
3-cis-Hydroxy-beta,epsilon-caroten-3'-one |
Molecular Formula |
C40H54O |
Molecular Weight |
0 |
synonyms |
cis-3-hydroxy-b,e-Caroten-3/'-one |
Origin of Product |
United States |
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